Cas no 1431773-73-7 (8-Bromo-6-phenylimidazo[1,2-B]pyridazine)

• Product Name: 8-Bromo-6-phenylimidazo[1,2-B]pyridazine
• CAS No: 1431773-73-7
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• CID: 4827220
• Update Time: 2025-05-27

8-Bromo-6-phenylimidazo[1,2-B]pyridazine Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-6-PHENYLIMIDAZO[1,2-B]PYRIDAZINE
• Imidazo[1,2-b]pyridazine, 8-bromo-6-phenyl-
• 8-Bromo-6-phenylimidazo[1,2-B]pyridazine

• Inchi： 1S/C12H8BrN3/c13-10-8-11(9-4-2-1-3-5-9)15-16-7-6-14-12(10)16/h1-8H
• InChI Key： WGAYFFLRSDPTOU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC=CC=2)=NN2C=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2

Additional information on 8-Bromo-6-phenylimidazo[1,2-B]pyridazine

Recent Advances in the Study of 8-Bromo-6-phenylimidazo[1,2-B]pyridazine (CAS: 1431773-73-7)

The compound 8-Bromo-6-phenylimidazo[1,2-B]pyridazine (CAS: 1431773-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridazine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research involves the exploration of 8-Bromo-6-phenylimidazo[1,2-B]pyridazine as a scaffold for kinase inhibition. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent findings suggest that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. For instance, a 2023 study demonstrated that modifications to the phenyl and bromo substituents could enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

In addition to its kinase inhibitory properties, 8-Bromo-6-phenylimidazo[1,2-B]pyridazine has been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are notoriously challenging targets for small-molecule intervention, but recent advances in structural biology and computational modeling have enabled researchers to identify key binding sites on this scaffold. A study published in early 2024 highlighted the compound's ability to disrupt the interaction between a specific oncogenic protein and its partner, offering a novel approach to cancer therapy.

The synthetic routes to 8-Bromo-6-phenylimidazo[1,2-B]pyridazine have also been refined in recent years. Traditional methods often involved multi-step reactions with low yields, but newer protocols leveraging palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved efficiency. These advancements not only facilitate the production of the compound for research purposes but also pave the way for scalable manufacturing processes in drug development.

Pharmacokinetic and toxicological studies of 8-Bromo-6-phenylimidazo[1,2-B]pyridazine derivatives are still in the early stages, but preliminary data indicate favorable absorption and distribution profiles. However, challenges remain in optimizing metabolic stability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies, such as prodrug approaches and nanoparticle-based delivery systems.

In conclusion, 8-Bromo-6-phenylimidazo[1,2-B]pyridazine (CAS: 1431773-73-7) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications in kinase inhibition and PPI modulation, coupled with advancements in synthetic methodologies, underscore its potential as a lead compound for therapeutic development. Future research will likely focus on further elucidating its biological mechanisms and translating these findings into clinically viable treatments.